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For Researchers, Scientists, and Drug Development Professionals

Abstract

Isorabaichromone, a natural chromone derivative, has garnered interest for its significant
antioxidant properties. This technical guide provides a comprehensive overview of its chemical
structure, physicochemical properties, and known biological activities. Detailed experimental
protocols for antioxidant activity assessment are included, alongside visualizations of key
concepts to facilitate understanding and further research into its therapeutic potential.

Chemical Structure and Identification

Isorabaichromone is a complex chromone glycoside. Its core structure consists of a
chromone ring system substituted with a methoxy and a methyl group, and a 2-hydroxypropyl
side chain. This aglycone is attached to a glucose molecule, which is further esterified with
(E)-3-(3,4-dihydroxyphenyl)prop-2-enoic acid (caffeic acid).

Table 1: Chemical Identifiers of Isorabaichromone[1]
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Identifier Value
[(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-
hydroxymethyl)-2-[2-[(2S)-2-hydroxypropyl]-7-
IUPAC Name (hydroxy y1)-2-[2-[(2S)-2-hydroxypropyl]

methoxy-5-methyl-4-oxochromen-8-yljoxan-3-yl]
(E)-3-(3,4-dihydroxyphenyl)prop-2-enoate

Molecular Formula C29H32012
Molecular Weight 572.56 g/mol
CAS Number 194669-79-9

2D Structure

A 2D chemical structure diagram would be

placed here in a full whitepaper.

3D Conformer

A 3D conformer visualization would be placed

here in a full whitepaper.

Physicochemical Properties

Detailed experimental data on the physical properties of isorabaichromone, such as melting

point and solubility, are not extensively reported in the current literature. However,

computational predictions provide some insight into its characteristics.

Table 2: Computed Physicochemical Properties of Isorabaichromone[1]

Property Value
XLogP3 1.4
Hydrogen Bond Donor Count 7
Hydrogen Bond Acceptor Count 12
Rotatable Bond Count 10
Topological Polar Surface Area 192 Az

Note: These values are computationally predicted and may differ from experimental results.
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Spectral Data for Structural Elucidation

The structural confirmation of isorabaichromone relies on a combination of spectroscopic
techniques. While a comprehensive public deposition of all spectra is not readily available, a
13C NMR spectrum is noted in the PubChem database, accessible via SpectraBase. For
researchers isolating or synthesizing this compound, the following analyses would be critical for
structural verification:

e 1H NMR (Proton Nuclear Magnetic Resonance): To determine the number and connectivity of
hydrogen atoms.

e 13C NMR (Carbon-13 Nuclear Magnetic Resonance): To identify the carbon skeleton of the
molecule.

e Mass Spectrometry (MS): To confirm the molecular weight and aid in elemental composition
analysis.

« Infrared (IR) Spectroscopy: To identify functional groups present in the molecule.

» Ultraviolet-Visible (UV-Vis) Spectroscopy: To analyze the electronic transitions within the
chromophore systems.

Biological Activity: Potent Antioxidant

The most well-documented biological activity of isorabaichromone is its potent antioxidant
capacity. It has been shown to be an effective scavenger of both 2,2-diphenyl-1-picrylhydrazyl
(DPPH) radicals and superoxide anions.[2] This activity is likely attributable to the phenolic
hydroxyl groups present in its structure, particularly on the caffeoyl moiety.

Signaling Pathways

Currently, there is a lack of specific research detailing the direct modulation of signaling
pathways by isorabaichromone. However, its antioxidant properties suggest potential
interactions with pathways sensitive to redox state, such as the NF-kB and MAPK signaling
cascades, which are known to be influenced by reactive oxygen species (ROS). Further
research is required to elucidate these potential mechanisms.
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Potential Downstream Signaling
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Prepare Isorabaichromone Stock & Serial Dilutions

'

Prepare 0.1 mM DPPH Solution Add Isorabaichromone Dilutions to 96-well Plate

'

Add DPPH Solution to Wells

'

Incubate in Dark (30 min)

'

Measure Absorbance at 517 nm

'

Calculate % Scavenging Activity

Determine IC50 Value
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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